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Compound of Interest

Compound Name: Allylamine hydrochloride

Cat. No.: B602329

For Researchers, Scientists, and Drug Development Professionals

Allylamine hydrochloride (CAS Number: 10017-11-5) is an organic compound that serves as
a versatile intermediate in various chemical syntheses.[1][2] It is the hydrochloride salt of
allylamine, the simplest stable unsaturated amine.[3] This guide provides a comprehensive
overview of its properties, synthesis, and relevant biological interactions, tailored for
professionals in research and development.

Core Properties of Allylamine Hydrochloride

Allylamine hydrochloride is a white to off-white crystalline solid.[1][2][4] It is known to be
hygroscopic, meaning it readily absorbs moisture from the air.[1][5][6]
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Property Value Source(s)
CAS Number 10017-11-5 (L1217 Lo 1][12][23]
Molecular Formula CsHsCIN [L107191[14][15]
Molecular Weight 93.56 g/mol [L1[7191[1.0]
Melting Point 106 °C [L][9o][11][16]
Flash Point >110°C [1][9][16]
- Almost transparent; Freely
Water Solubility (1141001
soluble
Sparingly soluble in
Solubility in other solvents Chloroform, Slightly soluble in [1][16]
Methanol
White to light yellow to light
Appearance [1]
orange powder to crystal
Purity >98% [4][10]

Experimental Protocols

Synthesis of Allylamine Hydrochloride

A common laboratory-scale synthesis of allylamine hydrochloride involves the reaction of

allylamine with concentrated hydrochloric acid.[1]

Materials:

Allylamine

Four-necked flask

Stirrer

Concentrated Hydrochloric Acid
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Thermometer

Dropping funnel

Ice bath

Rotary evaporator
Procedure:

o Equip a four-necked flask with a mechanical stirrer, a thermometer, and a dropping funnel.
Place the flask in an ice bath to maintain a low temperature.

e Add 20 ml of allylamine to the flask.
e Begin stirring and control the temperature at 0°C.

o Slowly add 25 ml of concentrated hydrochloric acid dropwise from the dropping funnel over a
period of 1 hour.

o Monitor the pH of the reaction mixture. Continue the addition of hydrochloric acid until the pH
reaches a value between 5 and 6.

e Once the desired pH is achieved, stop the reaction.

* Remove any unreacted hydrochloric acid using a rotary evaporator.

e The resulting product is a high concentration of allylamine hydrochloride.[1]
Visualizing Experimental and Biological Pathways
Experimental Workflow for Synthesis

The following diagram illustrates the general workflow for the synthesis and purification of
allylamine hydrochloride as described in the protocol above.
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Experimental Workflow for Allylamine Hydrochloride Synthesis

Reaction Setup

1. Add Allylamine to Flask

:

2. Cool to 0°C in Ice Bath

:

3. Slowly Add Conc. HCI (1 hr)

:

4. Monitor pH (Target: 5-6)

Product [solation

5. Stop Reaction

:

6. Remove Excess HCI via Rotary Evaporation

7. Obtain Allylamine Hydrochloride
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Metabolic Conversion of Allylamine Hydrochloride

@carbazide-Sensitive Amine Oxidase (SSAO)

Allylamine Hydrochloride

Acrolein

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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